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Compound of Interest

Compound Name:

2-(4-

(Methylthio)phenyl)isonicotinic

acid

CAS No.: 1261906-11-9

Cat. No.: B6361529

Get Quote

Technical Application Note: Characterization and Bioactivity Profiling of 2-(4-
(methylthio)phenyl)isonicotinic acid

Executive Summary & Scientific Rationale
Compound Identity: 2-(4-(methylthio)phenyl)isonicotinic acid CAS: 1226205-64-6 Molecular

Formula: C₁₃H₁₁NO₂S | MW: 245.30 g/mol [1]

Scientific Context: The isonicotinic acid core is the pharmacophore of Isoniazid (INH), a

frontline anti-tubercular drug.[1][2] While INH requires activation by the catalase-peroxidase

KatG to form an isonicotinoyl radical, 2-substituted isonicotinic acids are often investigated as

direct inhibitors of InhA (Enoyl-ACP reductase) or as lipophilic analogs designed to penetrate

the waxy mycolic acid cell wall of Mycobacterium tuberculosis (Mtb) via passive diffusion.[1]

The 4-(methylthio)phenyl moiety at the C2 position introduces significant lipophilicity (Predicted

LogP ~2.75 vs. -0.70 for INH) and a thioether handle.[1] This modification targets the
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hydrophobic binding pocket of InhA, potentially bypassing KatG-mediated resistance

mechanisms.[1]

Experimental Objective: To validate the biological activity of this compound, we employ a "TB-

First" Screening Cascade:

Phenotypic Screen: Whole-cell activity against M. smegmatis (surrogate for Mtb).[1]

Target Validation: InhA enzymatic inhibition kinetics.

Safety Profiling: Mammalian cytotoxicity (HepG2) to establish the Selectivity Index (SI).

Experimental Workflow Visualization
The following diagram outlines the critical path for validating the compound, from solubilization

to hit confirmation.
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Caption: Integrated screening cascade prioritizing phenotypic validation followed by

mechanistic deconvolution.

Material Preparation & Handling

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.mdpi.com/1420-3049/27/19/6770
https://www.mdpi.com/1420-3049/27/19/6770
https://www.benchchem.com/product/b6361529/docs?utm_src=pdf-body-img#experimental-setup-for-testing-2-4-methylthio-phenyl-isonicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6361529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Consideration: The aromatic carboxylic acid and thioether group make this compound

prone to oxidation and poor aqueous solubility.[1]

Stock Preparation:

Dissolve powder in 100% DMSO (molecular biology grade) to a concentration of 20 mM.

Note: Sonicate for 5 minutes at 25°C if turbidity persists. Avoid heating >40°C to prevent

thioether oxidation to sulfoxide.[1]

Storage:

Aliquot into amber glass vials (light sensitive).

Store at -20°C. Stable for 3 months.

QC Check: Verify integrity via LC-MS prior to assay if stored >1 month.[1]

Protocol 1: Resazurin Microtiter Assay (REMA)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against Mycobacterium

smegmatis mc²155 (BSL-2 surrogate for M. tuberculosis).[1]

Mechanism: Resazurin (blue, non-fluorescent) is reduced to resorufin (pink, fluorescent) by

metabolically active bacteria.[3][1]

Materials:
Strain:M. smegmatis mc²155 (ATCC 700084).[1]

Media: Middlebrook 7H9 broth supplemented with 10% OADC (Oleic acid, Albumin,

Dextrose, Catalase) and 0.05% Tween 80.[3][1]

Controls:

Positive: Isoniazid (Start 10 µg/mL).[1]

Negative: 1% DMSO (Vehicle).[1]
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Step-by-Step Procedure:
Inoculum Prep: Culture M. smegmatis to mid-log phase (OD₆₀₀ = 0.6–0.8).[1] Dilute to 1 x

10⁵ CFU/mL in 7H9 media.

Plate Setup: Use sterile 96-well black-walled plates.

Add 100 µL of media to columns 2–11.[1]

Add 200 µL of 2x Test Compound (start at 200 µM) to column 2.

Serial Dilution: Perform 2-fold serial dilutions from column 2 to 10. Discard 100 µL from

column 10.

Inoculation: Add 100 µL of bacterial suspension to all wells (Final Vol = 200 µL).

Incubation: Seal with breathable membrane.[1] Incubate at 37°C for 24–48 hours.

Readout:

Add 30 µL of 0.01% Resazurin solution.

Incubate 4–6 hours.

Measure Fluorescence: Ex 530 nm / Em 590 nm.

Data Interpretation:

Observation Result

Pink / High RFU Viable cells (No inhibition)

| Blue / Low RFU | Dead/Stalled cells (Inhibition) |[1]

Protocol 2: InhA Enzymatic Inhibition Assay
Objective: Confirm if the compound targets the fatty acid synthesis pathway (FAS-II) by

inhibiting Enoyl-ACP Reductase (InhA).[1]
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Mechanism: InhA reduces 2-trans-enoyl-ACP using NADH.[1] We monitor the oxidation of

NADH to NAD⁺ by decreasing absorbance at 340 nm.[1]

Reagents:
Enzyme: Recombinant M. tuberculosis InhA (20 nM final).[1]

Substrate: 2-trans-dodecenoyl-CoA (DD-CoA) (50 µM final).

Cofactor: NADH (100 µM final).[1]

Buffer: 30 mM PIPES (pH 6.8), 150 mM NaCl, 1 mM EDTA.[3][1]

Workflow:
Pre-Incubation: Mix Buffer, InhA, and Test Compound (variable conc.) in a UV-transparent

96-well plate. Incubate 10 min at 25°C to allow binding.

Initiation: Add NADH and DD-CoA mixture to start the reaction.[1]

Kinetic Read: Measure Absorbance (340 nm) every 30 seconds for 10 minutes.

Calculation:

Calculate slope (ΔA340/min) for the linear portion.[1]

% Inhibition =

[1]

Protocol 3: Cytotoxicity & Selectivity Index (SI)
Objective: Ensure the compound kills bacteria, not host cells.

Method (MTT Assay):
Cells: HepG2 (Human liver carcinoma) seeded at 10,000 cells/well.[1]

Treatment: Incubate with Test Compound (1–100 µM) for 24 hours.
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Detection: Add MTT reagent; incubate 4h. Solubilize formazan crystals with DMSO.

Metric: Determine CC₅₀ (Concentration cytotoxic to 50% of cells).

Selectivity Index Calculation:

[1]

SI > 10: Promising hit.[1]

SI < 1: Toxic (Compound kills host cells before bacteria).[1]

Expected Data & Troubleshooting
Parameter Expected Range (Active) Troubleshooting (If Failed)

MIC (M. smeg) 0.5 – 10 µg/mL

If >64 µg/mL, check solubility.

The methylthio group is

lipophilic; add 5% cyclodextrin

if precipitating.[1]

InhA IC50 < 1 µM

If inactive but MIC is good, the

target might be non-InhA (e.g.,

efflux pump inhibition).[3][1]

Solubility Clear at 200 µM in 1% DMSO

If cloudy, reduce max

concentration or use DMF as

solvent.[3][1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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